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Compound of Interest

Compound Name: o-Isopropenyltoluene

Cat. No.: B1582527

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for o-
isopropenyltoluene (CAS RN: 7399-49-7), an aromatic hydrocarbon utilized in organic
synthesis and as an intermediate in the production of various chemicals, including polymers
and resins.[1] Given its classification as a flammable liquid and potential irritant, a thorough
understanding of its properties and associated hazards is paramount for ensuring laboratory
and workplace safety. This document synthesizes critical data from safety data sheets,
toxicological databases, and regulatory guidelines to provide a holistic view of safe handling,
storage, and emergency procedures.

Chemical and Physical Properties: The Foundation
of Hazard Assessment

Understanding the intrinsic properties of a chemical is the first step in a robust safety
assessment. o-Isopropenyltoluene is a colorless to pale yellow liquid with a characteristic
aromatic odor.[1] Its key physical and chemical properties are summarized in the table below.
The data presented is a compilation from various sources and may include information on its
isomers (m- and p-isopropenyltoluene) where specific data for the ortho-isomer is not available.
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Property Value Source(s)
Chemical Formula CioH12 [1112][3]
Molecular Weight 132.20 g/mol [4]
CAS Number 7399-49-7 [11[2][3][4]
Appearance Colorless to pale yellow liquid [1]
Odor Aromatic [1]
Boiling Point Approximately 176 - 178 °C

(349 - 352 °F)
Flash Point Approximately 52 °C (126 °F)

(closed cup)

. Insoluble in water; soluble in
Solubility ] [1]
organic solvents

3.6 hPa at 25 °C (77 °F) (for p-

Vapor Pressure
Cymene)

Vapor Density Heavier than air

The relatively low flash point indicates that o-isopropenyltoluene is a flammable liquid,
capable of forming ignitable vapor-air mixtures at moderately elevated temperatures. Its
insolubility in water and the fact that its vapor is heavier than air are critical considerations for
spill response and ventilation requirements.

Hazard Identification and GHS Classification

o-Isopropenyltoluene is classified under the Globally Harmonized System of Classification
and Labelling of Chemicals (GHS) based on its potential health and physical hazards. The
primary hazards are flammability and irritation.[4]

GHS Classification:[4]

o Flammable Liquids: Category 3 (H226: Flammable liquid and vapor)
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o Skin Corrosion/Irritation: Category 2 (H315: Causes skin irritation)

o Serious Eye Damage/Eye Irritation: Category 2A (H319: Causes serious eye irritation)
Signal Word: Warning[4]

Hazard Statements:[4]

e H226: Flammable liquid and vapor.

e H315: Causes skin irritation.

o H319: Causes serious eye irritation.

Some sources also indicate potential for aspiration toxicity and reproductive toxicity, particularly
for related isomers like p-cymene. Therefore, a cautious approach assuming these potential
hazards is warranted.

Toxicological Profile: Understanding Health Effects

While specific toxicological data for o-isopropenyltoluene is limited, information from its
isomers and related aromatic hydrocarbons provides valuable insights into its potential health
effects.

Routes of Exposure and Acute Effects

 Inhalation: Inhalation of vapors can irritate the nose and throat, causing coughing and
wheezing.[5] High concentrations may lead to central nervous system (CNS) depression,
with symptoms such as headache, dizziness, lightheadedness, and nausea.[5][6]

o Skin Contact: Direct contact can cause skin irritation, characterized by redness and a
burning sensation.[5] Prolonged or repeated contact may lead to dermatitis.[7] The
substance can be absorbed through the skin.[5]

» Eye Contact: Vapors and direct contact can cause serious eye irritation.[4]

e Ingestion: Ingestion may cause gastrointestinal irritation. A significant concern is aspiration
(breathing of the substance into the lungs), which can occur during ingestion or vomiting and
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may lead to serious lung damage.[6]

Chronic Effects

Prolonged or repeated exposure to aromatic hydrocarbons can lead to more severe health
issues. For related compounds like toluene, chronic exposure has been associated with
neurobehavioral effects.[8] There is also a potential for skin sensitization, where repeated
exposure can lead to an allergic skin reaction.[5] Carcinogenicity data for o-

isopropenyltoluene is not readily available, and it is not currently classified as a carcinogen by

major regulatory bodies.[9]

Occupational Exposure Limits: A Guideline for Safe
Air Quality

Specific Occupational Exposure Limits (OELS) for o-isopropenyltoluene have not been
established by major regulatory agencies like OSHA or ACGIH. In the absence of a specific
OEL, it is prudent to adhere to the limits for related aromatic hydrocarbons or general
guidelines for hydrocarbon solvent mixtures. For example, the New Jersey Department of
Health and Senior Services suggests a potential exposure limit of 50 ppm for isopropenyl
benzene, a related compound.[5] When working with this chemical, it is essential to maintain
airborne concentrations as low as reasonably achievable.

Engineering Controls and Personal Protective
Equipment (PPE): The Hierarchy of Safety

The primary approach to preventing exposure is through a hierarchy of controls, prioritizing

engineering solutions over personal protective equipment.

A diagram illustrating the hierarchy of controls for managing exposure to o-
isopropenyltoluene.

Engineering Controls

o Ventilation: Work with o-isopropenyltoluene should always be conducted in a well-
ventilated area to maintain vapor concentrations below any applicable exposure limits and
the lower explosive limit.[1] The use of a chemical fume hood is strongly recommended,

especially when heating the substance or performing operations that may generate aerosols.
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e Process Enclosure: For larger-scale operations, enclosing the process can significantly
reduce the potential for vapor release.

o Emergency Eyewash and Shower: Eyewash stations and safety showers must be readily
accessible in any area where o-isopropenyltoluene is handled.[10]

Personal Protective Equipment (PPE)

When engineering controls are not sufficient to eliminate exposure, appropriate PPE must be
used.

o Eye and Face Protection: Chemical splash goggles are mandatory.[6] A face shield should
be worn in situations with a high risk of splashing.[11]

e Skin Protection:

o Gloves: Chemical-resistant gloves, such as those made of butyl rubber or other suitable
materials, should be worn.[7] It is crucial to consult the glove manufacturer's compatibility
data for specific breakthrough times.

o Protective Clothing: A lab coat or chemical-resistant apron should be worn.[7] For tasks
with a higher potential for skin contact, chemical-resistant coveralls may be necessary.[12]

» Respiratory Protection: If engineering controls do not maintain airborne concentrations below
recommended limits, or during emergency situations, a NIOSH-approved respirator with an
organic vapor cartridge is required.[5][6] The specific type of respirator will depend on the
concentration of airborne contaminants.

Safe Handling and Storage: Preventing Incidents

Proper handling and storage procedures are critical for preventing fires, spills, and accidental
exposures.

Handling

» Avoid contact with skin, eyes, and clothing.[6]

e Do not breathe vapors or mists.[6]
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Use only in a well-ventilated area, preferably a chemical fume hood.[6]

Keep away from heat, sparks, open flames, and other ignition sources.[6]

Use non-sparking tools and take precautionary measures against static discharge.[6]

Ground and bond containers when transferring material.[6]

Wash hands thoroughly after handling.[9]

Storage

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[6]

» Keep away from heat and sources of ignition.[6]

o Store in a designated flammables area.[6]

e Incompatible materials include strong oxidizing agents, strong acids, and strong bases.[6]

» o-Isopropenyltoluene may form explosive peroxides upon prolonged storage, especially if
exposed to air. Therefore, it should be tested for peroxides before distillation or evaporation
and containers should be dated upon opening.

Emergency Procedures: A Plan for the Unexpected

A clear and well-rehearsed emergency plan is essential for responding effectively to incidents
involving o-isopropenyltoluene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 7399-49-7: o-Isopropenyltoluene | CymitQuimica [cymitquimica.com]
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. 0-Isopropenyltoluene [webbook.nist.gov]

. 0-Isopropenyltoluene [webbook.nist.gov]

. O,alpha-dimethylstyrene | C10H12 | CID 81886 - PubChem [pubchem.ncbi.nim.nih.gov]
. nj.gov [nj.gov]

. fishersci.com [fishersci.com]

. Protective Equipment for Working With Solvents | MicroCare [microcare.com]

. epa.gov [epa.gov]

°
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. angenechemical.com [angenechemical.com]

e 10. fishersci.com [fishersci.com]

e 11. hsa.ie [hsa.ie]

e 12. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.goV]

 To cite this document: BenchChem. [An In-depth Technical Guide to the Health and Safety of
o-Isopropenyltoluene]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1582527#0-isopropenyltoluene-health-and-safety-
considerations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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